Cas no 922144-27-2 (1H-Indole-1-carboxylic acid, 3-nitro-, 2-methylpropyl ester)

• Product Name: 1H-Indole-1-carboxylic acid, 3-nitro-, 2-methylpropyl ester
• CAS No: 922144-27-2
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• CID: 742387
• PubChem ID: 71421760
• Update Time: 2025-04-19

1H-Indole-1-carboxylic acid, 3-nitro-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxylic acid, 3-nitro-, 2-methylpropyl ester
• 2-methylpropyl 3-nitroindole-1-carboxylate
• 2-Methylpropyl 3-nitro-1H-indole-1-carboxylate
• 922144-27-2
• DTXSID20840809

• Inchi： 1S/C13H14N2O4/c1-9(2)8-19-13(16)14-7-12(15(17)18)10-5-3-4-6-11(10)14/h3-7,9H,8H2,1-2H3
• InChI Key： KCMFHXOYFHDWAF-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(C2C=CC=CC1=2)[N+](=O)[O-])=O)CC(C)C

Computed Properties

• Exact Mass: 262.09535693g/mol
• Monoisotopic Mass: 262.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 77Ų